Cas no 161266-45-1 (1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]pyridin-1-ium bromide)

• Product Name: 1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]pyridin-1-ium bromide
• CAS No: 161266-45-1
• MF: C₁₆H₁₂BrNO₃
• MW: 346.17538356781
• CID: 1340675
• PubChem ID: 10904109
• Update Time: 2025-07-21

1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]pyridin-1-ium bromide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-[2-oxo-2-(2-oxo-2H-1-benzopyran-3-yl)ethyl]-, bromide
• 3-(2-pyridin-1-ium-1-ylacetyl)chromen-2-one,bromide
• 1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]pyridin-1-ium bromide
• VU0510635-1
• SR-01000161673-1
• DTXSID30447848
• AKOS016372402
• F3143-0003
• SR-01000161673
• 3-(2-pyridin-1-ium-1-ylacetyl)chromen-2-one;bromide
• 1-(2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl)pyridin-1-ium bromide
• Pyridinium, 1-[2-oxo-2-(2-oxo-2H-1-benzopyran-3-yl)ethyl]-, bromide (1:1)
• 161266-45-1

• Inchi： 1S/C16H12NO3.BrH/c18-14(11-17-8-4-1-5-9-17)13-10-12-6-2-3-7-15(12)20-16(13)19;/h1-10H,11H2;1H/q+1;/p-1
• InChI Key： ULMGDDUAIHDKME-UHFFFAOYSA-M
• SMILES： [Br-].O1C(C(=CC2C=CC=CC1=2)C(C[N+]1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 332.9061
• Monoisotopic Mass: 345.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.2Ų

Experimental Properties

• PSA: 47.25

Additional information on 1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]pyridin-1-ium bromide

Comprehensive Overview of 1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]pyridin-1-ium bromide (CAS No. 161266-45-1)

1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]pyridin-1-ium bromide (CAS No. 161266-45-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to as a coumarin-pyridinium hybrid, combines the photophysical properties of coumarin derivatives with the cationic characteristics of pyridinium salts. Researchers are particularly interested in its fluorescence properties, which make it a promising candidate for bioimaging, sensors, and optoelectronic materials.

The molecular structure of 1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]pyridin-1-ium bromide features a coumarin core linked to a pyridinium moiety via a keto-ethyl bridge. This design enhances its solubility in polar solvents and improves its stability under physiological conditions. Recent studies have explored its potential in photodynamic therapy (PDT), where its ability to generate reactive oxygen species (ROS) under light irradiation could be harnessed for therapeutic purposes. Additionally, its fluorescence quenching and solvatochromic behavior have been investigated for environmental sensing applications.

In the context of green chemistry and sustainable synthesis, 1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]pyridin-1-ium bromide has been synthesized using eco-friendly protocols, such as microwave-assisted reactions and solvent-free conditions. These methods align with the growing demand for environmentally benign chemical processes. Furthermore, its compatibility with biodegradable materials has opened doors for its use in biomedical coatings and drug delivery systems.

The compound's CAS No. 161266-45-1 is frequently searched in academic and industrial databases, reflecting its relevance in material science and pharmaceutical research. Users often inquire about its spectroscopic data, synthetic routes, and toxicity profile, which are critical for its safe handling and application. Recent advancements in AI-driven drug discovery have also highlighted its potential as a scaffold for novel therapeutics, particularly in targeting oxidative stress-related diseases.

From a commercial perspective, 1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]pyridin-1-ium bromide is available in high purity grades for research purposes. Suppliers emphasize its batch-to-batch consistency and analytical documentation, which are essential for reproducibility in experiments. Its role in advanced functional materials is another hot topic, with patents emerging around its use in light-emitting diodes (LEDs) and photocatalysts.

In summary, 1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]pyridin-1-ium bromide (CAS No. 161266-45-1) represents a versatile compound with broad applicability in scientific research and industrial innovation. Its unique properties continue to inspire new studies, particularly in areas like nanotechnology and precision medicine. As interest in smart materials grows, this compound is poised to play a pivotal role in future technological breakthroughs.